5-Amino-2-cyclopropoxybenzoic acid

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 5-amino-2-cyclopropyloxybenzoic acid
• InChI: InChI=1S/C10H11NO3/c11-6-1-4-9(14-7-2-3-7)8(5-6)10(12)13/h1,4-5,7H,2-3,11H2,(H,12,13)
• InChI Key: KQZVLMWJSJWBCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)N)C(=O)O

Description

5-Amino-2-cyclopropoxybenzoic acid is a benzoic acid derivative featuring a cyclopropoxy group at the 2-position and an amino group at the 5-position of the aromatic ring. This compound is of interest in medicinal chemistry and materials science due to its unique steric and electronic properties. The cyclopropoxy group introduces significant ring strain, which can influence reactivity and intermolecular interactions, while the amino group provides a site for further functionalization or hydrogen bonding.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-2-cyclopropoxybenzoic acid typically involves the following steps:

Amination: The amino group can be introduced via a nucleophilic substitution reaction, where an appropriate precursor is treated with ammonia or an amine under suitable conditions.

Benzoic Acid Formation: The final step involves the formation of the benzoic acid core, which can be achieved through oxidation reactions using oxidizing agents like potassium permanganate or chromium trioxide.

Industrial Production Methods

Industrial production of 5-Amino-2-cyclopropoxybenzoic acid may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow chemistry and the use of catalysts may be employed to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions

5-Amino-2-cyclopropoxybenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Substitution: The amino and cyclopropoxy groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation are commonly used.

Substitution: Reagents like halides, sulfonates, and other electrophiles can be used under basic or acidic conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce amines or alcohols. Substitution reactions can lead to a variety of derivatives with different functional groups.

Scientific Research Applications

5-Amino-2-cyclopropoxybenzoic acid has several applications in scientific research, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It may be used in the study of enzyme interactions and as a potential inhibitor or activator of specific biological pathways.

Medicine: Research into its potential therapeutic applications, such as its use as a drug precursor or in the development of new pharmaceuticals, is ongoing.

Industry: The compound can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-Amino-2-cyclopropoxybenzoic acid involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds and participate in nucleophilic reactions, while the cyclopropoxy group can influence the compound’s steric and electronic properties. These interactions can modulate the activity of enzymes, receptors, and other biological molecules, leading to various effects.

Comparison with Similar Compounds

5-Amino-2-fluorobenzoic Acid

• Structure: Fluorine substituent at the 2-position, amino group at the 5-position.
• Molecular Formula: C₇H₆FNO₂ .
• Smaller substituent size reduces steric hindrance, favoring reactions at the aromatic ring.
• Applications : Fluorinated benzoic acids are often used as intermediates in pharmaceuticals or agrochemicals due to fluorine’s metabolic stability .

2-Amino-5-isopropoxybenzoic Acid

• Structure: Isopropoxy group at the 5-position, amino group at the 2-position.
• Molecular Formula: C₁₀H₁₃NO₃; Molar Mass: 195.22 g/mol .
• Stability: The isopropoxy group is less strained than cyclopropoxy, which may enhance thermal stability .
• Applications : Such derivatives are explored in drug design for their modified pharmacokinetic profiles .

5-(Boc-amino)-2-chlorobenzoic Acid

• Structure: Chlorine at the 2-position, Boc-protected amino group at the 5-position.
• Molecular Formula: C₁₂H₁₄ClNO₄ .
• Key Properties: The Boc group stabilizes the amino group against oxidation or unwanted reactions, making it a preferred intermediate in peptide synthesis. Chlorine’s electron-withdrawing effect may reduce the aromatic ring’s reactivity compared to alkoxy substituents.
• Applications : Widely used in organic synthesis for controlled deprotection strategies .

Physico-Chemical and Functional Comparison

Table 1: Comparative Data for 5-Amino-2-cyclopropoxybenzoic Acid and Analogues

Compound	Molecular Formula	Molar Mass (g/mol)	Substituents (Position)	Key Functional Features
5-Amino-2-cyclopropoxybenzoic acid	Not provided	Not provided	Cyclopropoxy (2), NH₂ (5)	High ring strain, moderate polarity
5-Amino-2-fluorobenzoic acid	C₇H₆FNO₂	155.13	F (2), NH₂ (5)	High polarity, metabolic stability
2-Amino-5-isopropoxybenzoic acid	C₁₀H₁₃NO₃	195.22	NH₂ (2), OCH(CH₃)₂ (5)	Bulky substituent, hydrophobic
5-(Boc-amino)-2-chlorobenzoic acid	C₁₂H₁₄ClNO₄	283.70	Cl (2), Boc-NH (5)	Protected amine, electron-withdrawing